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Compound of Interest

Compound Name: Imipramine Hydrochloride

Cat. No.: B195985 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling chemical compounds. This guide provides essential

safety and logistical information for the handling of Imipramine Hydrochloride, a tricyclic

antidepressant. Adherence to these protocols is critical to mitigate risks of exposure and

ensure proper disposal.

Personal Protective Equipment (PPE)
When working with Imipramine Hydrochloride, a comprehensive approach to personal

protection is necessary. This includes the use of engineering controls and appropriate PPE to

minimize exposure. The following table summarizes the recommended protective measures.
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Protection Type Specific Recommendations Standards/References

Engineering Controls

A laboratory fume hood or

other form of local exhaust

ventilation should be used.[1]

Showers, eyewash stations,

and ventilation systems should

be readily available.[2]

General laboratory safety

guidelines

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or other

approved eye protection.[1][2]

EN 166 (EU) or NIOSH (US)

approved.[1][3][4]

Skin Protection

Wear fire/flame resistant and

impervious clothing, such as a

lab coat.[1][5] Chemical

impermeable gloves (e.g.,

nitrile rubber) must be worn.[2]

[5] Gloves should be inspected

before use, and proper

removal technique should be

followed.[1][4]

EU Directive 89/686/EEC and

the standard EN 374.[1]

Respiratory Protection

Generally not required under

normal use conditions with

adequate ventilation.[2][6] If

dust is generated or exposure

limits are exceeded, a full-face

respirator or a NIOSH/MSHA

or European Standard EN 136

approved respirator should be

used.[3][5][6]

NIOSH (US) or EN 136, EN

140, EN 141, EN 405 (EU).[6]

Procedural Workflow for PPE Selection
The selection of appropriate PPE is a critical step in safely handling Imipramine
Hydrochloride. The following diagram illustrates the logical workflow to follow.
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Hazard Assessment

PPE Selection

Handling Procedure

Identify Task: Handling Imipramine Hydrochloride

Assess Potential for Dust/Aerosol Generation Assess Potential for Skin/Eye Contact

Engineering Controls:
- Fume Hood

- Local Exhaust Ventilation

Always Use

Respiratory Protection:
- Respirator (if dust/aerosol present)

If Yes

Eye/Face Protection:
- Safety Goggles with Side Shields

Always Use

Skin Protection:
- Impervious Lab Coat

- Chemical Resistant Gloves

Always Use

Don PPE

Perform Task in Designated Area

Doff PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Workflow for selecting appropriate PPE when handling Imipramine Hydrochloride.
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Operational and Disposal Plans
Handling and Storage:

Handle in a well-ventilated area, preferably within a laboratory fume hood.[1][5]

Avoid the formation of dust and aerosols.[5]

Keep the container tightly closed in a dry and cool place.[1][5]

Wash hands thoroughly after handling.[1][5]

Do not eat, drink, or smoke when using this product.[5]

Spill Cleanup:

In the event of a spill, follow these steps:

Evacuate unnecessary personnel from the area.[1]

Wear appropriate personal protective equipment, including respiratory protection if dust is

present.[1]

Avoid inhaling any dust from the spilled material.[1]

For small spills, use appropriate tools to sweep up the solid material and place it in a suitable

container for disposal.[7]

For large spills, use a shovel to place the material into a convenient waste disposal

container.[7]

Clean the surface thoroughly to remove any residual contamination.[1] Spreading water on

the contaminated surface and allowing it to be cleaned up can be a final step.[7]

Prevent the spill from entering drains, water courses, or the ground.[1]

Waste Disposal:

Dispose of waste in accordance with all applicable federal, state, and local regulations.[1]
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Excess and expired materials should be offered to a licensed hazardous material disposal

company.[1]

Contaminated packaging should be disposed of in the same manner as the product itself.[1]

It can be triply rinsed and offered for recycling or reconditioning, or punctured to be made

unusable and disposed of in a sanitary landfill.[5]

Do not allow the product to reach the sewage system or any body of water.[2][8]

First Aid Measures:

In case of inhalation: Move the person to fresh air. If breathing is difficult, seek medical

attention.[1]

In case of skin contact: Immediately wash off with soap and plenty of water. Remove

contaminated clothing. Consult a doctor if irritation persists.[1][7]

In case of eye contact: Rinse cautiously with water for at least 15 minutes. Remove contact

lenses if present and easy to do. Continue rinsing and consult a doctor.[1][5]

In case of ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate

medical attention.[1][5]

By strictly following these guidelines, researchers can significantly minimize the risks

associated with handling Imipramine Hydrochloride and maintain a safe and compliant

laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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